Cas no 61699-39-6 (Carbonic acid, cyclooctyl ethyl ester)
61699-39-6 structure
Product Name:Carbonic acid, cyclooctyl ethyl ester
CAS No:61699-39-6
MF:C11H20O3
MW:200.274703979492
CID:469473
PubChem ID:20362234
Update Time:2025-04-19
Carbonic acid, cyclooctyl ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, cyclooctyl ethyl ester
- cyclooctyl ethyl carbonate
- FKROQROOPWUVLK-UHFFFAOYSA-N
- Ethyl cyclooctyl carbonate
- DTXSID80606069
- 61699-39-6
- SCHEMBL4630680
-
- Inchi: 1S/C11H20O3/c1-2-13-11(12)14-10-8-6-4-3-5-7-9-10/h10H,2-9H2,1H3
- InChI Key: FKROQROOPWUVLK-UHFFFAOYSA-N
- SMILES: O(C(=O)OCC)C1CCCCCCC1
Computed Properties
- Exact Mass: 200.1413
- Monoisotopic Mass: 200.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Carbonic acid, cyclooctyl ethyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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